Cas no 1522335-03-0 (6-Cyclobutoxy-4-methylpyridin-3-amine)

6-Cyclobutoxy-4-methylpyridin-3-amine structure
1522335-03-0 structure
Product Name:6-Cyclobutoxy-4-methylpyridin-3-amine
CAS No:1522335-03-0
MF:C10H14N2O
MW:178.230962276459
CID:5520725
PubChem ID:79176085
Update Time:2024-11-06

6-Cyclobutoxy-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 6-(cyclobutyloxy)-4-methyl-
    • 6-Cyclobutoxy-4-methylpyridin-3-amine
    • SCHEMBL18957175
    • EN300-1295336
    • F83593
    • AKOS017727472
    • DB-398921
    • 6-(Cyclobutyloxy)-4-methyl-3-pyridinamine
    • 1522335-03-0
    • 6-cyclobutyloxy-4-methylpyridin-3-amine
    • CS-0307109
    • Inchi: 1S/C10H14N2O/c1-7-5-10(12-6-9(7)11)13-8-3-2-4-8/h5-6,8H,2-4,11H2,1H3
    • InChI Key: YDZBVNATBLWEGD-UHFFFAOYSA-N
    • SMILES: C1=NC(OC2CCC2)=CC(C)=C1N

Computed Properties

  • Exact Mass: 178.110613074g/mol
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Predicted)
  • Boiling Point: 341.4±37.0 °C(Predicted)
  • pka: 5.57±0.30(Predicted)

6-Cyclobutoxy-4-methylpyridin-3-amine Pricemore >>

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